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Compound of Interest

Compound Name: 3-Methoxy-2-methylbenzamide
CAS No.: 135329-22-5
Cat. No.: B170375
Get Quote
. J

CAS Number: 135329-22-5 Molecular Formula: C

H
NO
Molecular Weight: 165.19 g/mol IUPAC Name: 3-methoxy-2-methylbenzamide[1][2][3]

Executive Summary

3-Methoxy-2-methylbenzamide serves as a critical "pivot” intermediate in organic synthesis.
Its value lies in the ortho-methyl/amide dyad, a structural motif that enables two distinct, high-
value synthetic pathways:

» Directed C-H Activation: The amide group directs transition metals (Rh, Pd) to the ortho
position, facilitating annulation reactions with alkynes to form isoquinolinones.

 Lateral Lithiation: The ortho-methyl group is sufficiently acidic to be deprotonated by strong
bases (e.g., s-BuLi), generating a benzylic nucleophile that can attack electrophiles to form
isocoumarins or elaborated aromatics.
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Additionally, the meta-methoxy group functions as an electron-donating group (EDG),
modulating the electronic properties of the ring for downstream medicinal chemistry
applications, particularly in the development of poly(ADP-ribose) polymerase (PARP) inhibitors
and glucokinase activators.

Chemical Profile & Structural Analysis[1]

Property Data Notes

. ) ) Crystalline powder form is
Appearance White to off-white solid

standard.
Limited solubility in water;
Solubility DMSO, Methanol, DCM soluble in polar organic
solvents.
_ The primary amide protons are
pKa (Amide) ~23 (DMSO) o
weakly acidic.
) Increases electron density at
Electronic Effect m-Methoxy (EDG)
C2, C4, and C6.
_ _ Induces torsion in the amide
Steric Factor 0-Methyl (Steric Bulk)

bond, preventing full planarity.

Structural Logic: The ortho-methyl group forces the amide moiety out of the plane of the
benzene ring. This "twist" is advantageous for atropisomer-selective syntheses and reduces
the aggregation of the amide in solution, improving solubility compared to the non-methylated
analog (3-methoxybenzamide).

Synthesis of the Core Intermediate[4]

The most robust route to 3-Methoxy-2-methylbenzamide proceeds via the activation of 3-
methoxy-2-methylbenzoic acid.[4]

Protocol: Acid Chloride Route (Scaleable)

Reagents: 3-Methoxy-2-methylbenzoic acid (1.0 equiv), Thionyl Chloride (SOCI
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, 3.0 equiv), Ammonium Hydroxide (NH

OH, excess), Toluene (Solvent).

Activation: Charge a flame-dried round-bottom flask with 3-methoxy-2-methylbenzoic acid
(e.g., 10.0 g) and toluene (100 mL).

e Chlorination: Add SOCI

dropwise at room temperature. Add a catalytic amount of DMF (3 drops).

o Reflux: Heat the mixture to reflux (110 °C) for 3 hours. Monitor gas evolution (HCI/SO
).

» Concentration: Evaporate the solvent and excess SOCI
under reduced pressure to yield the crude acid chloride as a yellow oil.

o Amidation: Dissolve the residue in dry DCM (50 mL) and add dropwise to a stirred, cooled (0
°C) solution of aqueous NH

OH (28%, 50 mL).

« |solation: Stir for 1 hour. Filter the resulting precipitate.[5][6] Wash with water and cold ether.
Dry in vacuo.[7]

Yield: Typically 85-92%.[6] Purity Check:
H NMR (DMSO-d

) should show two broad singlets for NH

(~7.4, 7.8 ppm) and a singlet for the OMe (~3.8 ppm) and Me (~2.2 ppm) groups.

u | Acid Chloride Formation -
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3-Methoxy-2-methylbenzoic acid 3-Methoxy-2-methylbenzamide
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Figure 1: Two-step synthesis of 3-Methoxy-2-methylbenzamide from its benzoic acid
precursor.

Synthetic Utility & Applications
A. Isoquinolinone Synthesis via Rh(lll)-Catalysis

The primary amide acts as a directing group (DG) for Rh(lll)-catalyzed C-H activation. The
ortho-methyl group does not block the reaction; rather, the reaction occurs at the other ortho
position (C6), or the methyl group itself can be involved in specific oxidative cyclizations
depending on the catalyst system.

However, the classic application of this scaffold involves N-alkylation followed by reaction with
internal alkynes to form isoquinolinones, a core structure in alkaloids and kinase inhibitors.

Mechanism:

Coordination: Rh(lIl) coordinates to the amide oxygen.

C-H Activation: Rh inserts into the ortho C-H bond (C6 position).

Insertion: The alkyne inserts into the Rh-C bond.

Reductive Elimination: The C-N bond forms, releasing the heterocycle and regenerating
Rh(l), which is reoxidized to Rh(lll) by an external oxidant (e.g., Cu(OAc)

B. Lateral Lithiation (The "Methyl Handle")

The 2-methyl group is benzylic and adjacent to an electron-withdrawing amide. This makes the
methyl protons acidic (pKa ~35).

Protocol: Lateral Condensation

e Protection: Treat the primary amide with 2 equiv. of n-BuLi (to form the dianion) or protect as
an N-tert-butyl amide.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b170375/docs?utm_src=pdf-body#technical-guide-3-methoxy-2-methylbenzamide-as-a-synthetic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Lithiation: Add s-BuLi at -78 °C in THF. The lithium species forms at the benzylic methyl
group.

» Electrophile Trapping: Add an ester or nitrile.

e Cyclization: Acidic workup leads to cyclization, forming isocoumarins or isoquinolin-1(2H)-
ones.

3-Methoxy-2-methylbenzamide

Path A: C-H Activation \Path B: Lateral Lithiation

1. s-BuLi (-78°C)
2. Electrophile (E+)

: :

Isoquinolinone Derivative Isocoumarin/Functionalized Benzyl
(Annulation at C6) (Lateral Functionalization)

Rh(IIl) Catalyst + Alkyne

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways utilizing the amide directing group (Path A) and the
benzylic methyl group (Path B).

Medicinal Chemistry Relevance[8]
PARP Inhibition

3-Methoxybenzamide is a classic, albeit weak, inhibitor of Poly(ADP-ribose) polymerase
(PARP). The 2-methyl analog is often synthesized to:

o Probe Steric Tolerance: Determine if the PARP active site can accommodate bulk at the 2-

position.

e Improve Metabolic Stability: The methyl group blocks potential metabolic oxidation at the

ortho position.
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Glucokinase Activators

Derivatives of 3-methoxy-2-methylbenzamide (specifically N-heteroaryl substituted variants)
have been identified as glucokinase activators (GKAS) for Type 2 Diabetes treatment.[8] The
methoxy group provides critical hydrogen-bond acceptor capability within the allosteric binding
site.

Safety & Handling

o Hazard Classification: Irritant (Skin/Eye/Respiratory).

» Handling: Use a fume hood. The acid chloride intermediate is corrosive and lachrymatory.
o Storage: Store at 2—-8 °C. Hygroscopic; keep container tightly sealed.

References

e Synthesis of Benzamides:ChemicalBook. "3-Methoxy-2-methylbenzamide CAS 135329-
22-5".[1] Link

e C-H Activation Logic: G. Song, et al. "Rh(lll)-Catalyzed Oxidative Coupling of N-
Methoxybenzamides with Alkynes." Journal of Organic Chemistry, 2011. Link

 Lateral Lithiation Strategies: Clark, R. D., et al. "Lateral Lithiation of Amides." Journal of
Organic Chemistry, 1980.

o Glucokinase Activator Applications:Bioorganic & Medicinal Chemistry. "Discovery of
benzamide derivatives as glucokinase activators". Link

e PARP Inhibition Context:PubChem. "3-Methoxybenzamide (Related Compound Data)". Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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